Cas no 279-91-4 (6-Thiabicyclo[3.2.1]octane)

• Product Name: 6-Thiabicyclo[3.2.1]octane
• CAS No: 279-91-4
• MF: C₇H₁₂S
• MW: 128.235180854797
• CID: 1433336
• PubChem ID: 559163
• Update Time: 2025-04-20

6-Thiabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 6-Thiabicyclo[3.2.1]octane
• SCHEMBL10080648
• FMOJLLCYRLEUSL-UHFFFAOYSA-N
• DTXSID90339851
• 279-91-4

• Inchi： 1S/C7H12S/c1-2-6-4-7(3-1)8-5-6/h6-7H,1-5H2
• InChI Key： FMOJLLCYRLEUSL-UHFFFAOYSA-N
• SMILES： S1CC2CCCC1C2

Computed Properties

• Exact Mass: 128.06606
• Monoisotopic Mass: 128.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes